Cas no 1803597-96-7 (4-(aminomethyl)pyridine-2-carboxamide hydrochloride)

• Product Name: 4-(aminomethyl)pyridine-2-carboxamide hydrochloride
• CAS No: 1803597-96-7
• MF: C₇H₁₀ClN₃O
• MW: 187.626800060272
• CID: 4617177
• PubChem ID: 86775291
• Update Time: 2025-05-21

4-(aminomethyl)pyridine-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)pyridine-2-carboxamide hydrochloride

• Inchi： 1S/C7H9N3O.ClH/c8-4-5-1-2-10-6(3-5)7(9)11;/h1-3H,4,8H2,(H2,9,11);1H
• InChI Key： PMWXQGRNGGHCCA-UHFFFAOYSA-N
• SMILES： C(C1N=CC=C(CN)C=1)(=O)N.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 4-(aminomethyl)pyridine-2-carboxamide hydrochloride

4-(Aminomethyl)Pyridine-2-Carboxamide Hydrochloride: A Comprehensive Overview

4-(Aminomethyl)pyridine-2-carboxamide hydrochloride, identified by the CAS number 1803597-96-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as 4-(aminomethyl)pyridine-2-carboxamide hydrochloride, has garnered attention due to its unique structural properties and potential applications in drug design and development.

The molecular structure of 4-(aminomethyl)pyridine-2-carboxamide hydrochloride comprises a pyridine ring with substituents at positions 2 and 4. The 2-position bears a carboxamide group, while the 4-position is substituted with an aminomethyl group. This configuration imparts the molecule with both aromatic and amine functionalities, which are key to its reactivity and biological activity. The hydrochloride salt form suggests that the compound exists in its protonated state, which may influence its solubility and bioavailability.

Recent studies have explored the synthesis of 4-(aminomethyl)pyridine-2-carboxamide hydrochloride through various routes, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to enhance yield and purity, making the compound more accessible for research purposes. The synthesis typically involves the reaction of pyridine derivatives with appropriate amine-containing reagents under controlled conditions.

In terms of applications, 4-(aminomethyl)pyridine-2-carboxamide hydrochloride has shown promise in medicinal chemistry as a potential lead compound for drug development. Its structure lends itself well to modifications that could target specific biological pathways or receptors. For instance, researchers have investigated its ability to act as a ligand in metalloenzyme inhibition, suggesting potential applications in anti-cancer therapies.

Beyond pharmacology, this compound has also found relevance in materials science. Its ability to coordinate with metal ions makes it a candidate for use in coordination polymers or metal-organic frameworks (MOFs). Recent advancements in MOF technology have highlighted the importance of such compounds in gas storage, catalysis, and sensing applications.

The physical properties of 4-(aminomethyl)pyridine-2-carboxamide hydrochloride, including its melting point, solubility, and stability, are critical factors influencing its utility. Studies have shown that the compound exhibits good thermal stability under ambient conditions, though it may decompose under high temperatures or prolonged exposure to light.

In conclusion, 4-(aminomethyl)pyridine-2-carboxamide hydrochloride stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in both academic and industrial settings.